Cas no 2171863-64-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid
- 2171863-64-0
- EN300-1482768
-
- Inchi: 1S/C28H28N2O5/c1-4-28(3,26(33)29-18-13-14-19(25(31)32)17(2)15-18)30-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-15,24H,4,16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: ZKRXHCTWOLPABN-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC(C(=O)O)=C(C)C=1)=O)(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482768-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482768-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-250mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-1000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-2500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-5000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482768-10000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbenzoic acid |
2171863-64-0 | 10000mg |
$14487.0 | 2023-09-28 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid
Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid (CAS No. 2171863-64-0)
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid (CAS No. 2171863-64-0) is a specialized organic intermediate widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and bioconjugates. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention from researchers and industry professionals.
One of the key advantages of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid is its role in Fmoc-based peptide chemistry. The Fmoc group is highly stable under basic conditions but can be selectively removed using mild bases like piperidine, making it ideal for stepwise peptide assembly. This property aligns with current trends in green chemistry, as it reduces the need for harsh deprotection reagents. Researchers often search for "Fmoc-protected amino acid derivatives" or "CAS 2171863-64-0 applications" to explore its potential in drug discovery and biomaterials.
In the context of bioconjugation, this compound serves as a versatile linker for attaching peptide motifs to other molecules, such as nanoparticles or antibody-drug conjugates (ADCs). The 2-methylbenzoic acid moiety enhances solubility and compatibility with aqueous systems, addressing common challenges in formulation development. Recent publications highlight its use in cancer therapeutics and diagnostic probes, topics frequently queried in academic databases and patent searches.
From a synthetic chemistry perspective, the compound’s stereochemical purity and functional group compatibility are critical for high-yield reactions. Laboratories prioritizing automated synthesis platforms often seek "CAS 2171863-64-0 suppliers" or "Fmoc-amino acid building blocks" to streamline workflows. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening applications.
Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional reagents, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-2-methylbenzoic acid aligns with REACH compliance and sustainable chemistry initiatives. Queries such as "eco-friendly peptide synthesis" or "green alternatives for Fmoc chemistry" reflect the industry’s shift toward safer methodologies.
In summary, CAS No. 2171863-64-0 represents a cornerstone in modern peptide research, bridging gaps between chemical synthesis, material science, and biomedical engineering. Its adaptability to emerging technologies like AI-driven drug design and lab-on-a-chip systems ensures its relevance in future scientific breakthroughs.
2171863-64-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)